{5-[(4-Chlorophenyl)sulfonyl]-1,2,3-thiadiazol-4-yl}(piperidino)methanone

• IUPAC Name: [5-(4-chlorophenyl)sulfonylthiadiazol-4-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C14H14ClN3O3S2/c15-10-4-6-11(7-5-10)23(20,21)14-12(16-17-22-14)13(19)18-8-2-1-3-9-18/h4-7H,1-3,8-9H2
• InChI Key: GFQDLPDLPORNCC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C(SN=N2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H14ClN3O3S2
• Molecular Weight: 371.9 g/mol

Description

“{5-[(4-Chlorophenyl)sulfonyl]-1,2,3-thiadiazol-4-yl}(piperidino)methanone” is a chemical compound. It is available for pharmaceutical testing.

Synthesis Analysis

The synthesis of a similar compound was described in a study. The process started with the esterification of 4-chlorobenzoic acid with methanol, followed by hydrazination, salt formation, and cyclization to afford 5-(4-chlorophen-yl)-1,3,4-thiadiazole-2-thiol. This intermediate was then converted into sulfonyl chloride, followed by a nucleophilic attack of the amines to give the final sulfonamides.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include esterification, hydrazination, salt formation, cyclization, and nucleophilic attack.

Scientific Research Applications

Pharmaceutical Impurities and Synthesis

Research on pharmaceutical impurities, such as those found in proton pump inhibitors like omeprazole, highlights the importance of understanding and controlling the synthesis process to minimize or utilize these impurities. The novel synthesis methods aim to improve yield and process simplicity, potentially applicable to the synthesis and purification of complex compounds including "{5-[(4-Chlorophenyl)sulfonyl]-1,2,3-thiadiazol-4-yl}(piperidino)methanone" (S. Saini et al., 2019).

Sulfonamide Research

Sulfonamides play a crucial role in various clinical applications, including as diuretics, carbonic anhydrase inhibitors, and antiepileptics. The research on novel sulfonamides, including the exploration of their antitumor, antiglaucoma, and antimicrobial properties, could provide a framework for investigating the therapeutic potentials of sulfonamide compounds like "this compound" (F. Carta et al., 2012).

Environmental Remediation

The enzymatic approach to the degradation of organic pollutants offers a promising avenue for environmental remediation. Redox mediators enhance the efficiency of pollutant degradation by enzymes, suggesting potential applications for complex organic compounds in wastewater treatment. This methodology could be relevant for the breakdown or detoxification of compounds similar to "this compound" in industrial effluents (Maroof Husain & Q. Husain, 2007).